molecular formula C14H15N3O4 B12896891 5(2H)-Isoxazolone, 3-(4-nitrophenyl)-4-(1-pyrrolidinylmethyl)- CAS No. 61194-98-7

5(2H)-Isoxazolone, 3-(4-nitrophenyl)-4-(1-pyrrolidinylmethyl)-

Cat. No.: B12896891
CAS No.: 61194-98-7
M. Wt: 289.29 g/mol
InChI Key: COTRXFRBLNLARR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 5(2H)-Isoxazolone, 3-(4-nitrophenyl)-4-(1-pyrrolidinylmethyl)- belongs to the isoxazolone family, a class of heterocyclic compounds featuring a five-membered ring containing both oxygen and nitrogen. Isoxazolones are widely studied for their synthetic versatility and biological activities, including antimicrobial and anti-inflammatory properties . The target compound is distinguished by two key substituents:

  • 3-(4-Nitrophenyl): This electron-withdrawing group enhances electrophilic reactivity and may influence intermolecular interactions.

Properties

CAS No.

61194-98-7

Molecular Formula

C14H15N3O4

Molecular Weight

289.29 g/mol

IUPAC Name

3-(4-nitrophenyl)-4-(pyrrolidin-1-ylmethyl)-2H-1,2-oxazol-5-one

InChI

InChI=1S/C14H15N3O4/c18-14-12(9-16-7-1-2-8-16)13(15-21-14)10-3-5-11(6-4-10)17(19)20/h3-6,15H,1-2,7-9H2

InChI Key

COTRXFRBLNLARR-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CC2=C(NOC2=O)C3=CC=C(C=C3)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substituent Effects

The following table summarizes key structural analogs and their properties:

Compound Name Substituents Key Features Biological Activity (If Reported) Reference
Target Compound 3-(4-Nitrophenyl), 4-(1-Pyrrolidinylmethyl) Planar isoxazolone core; nitro group enhances reactivity Not explicitly reported
3-[4-(4-Nitrophenyl)-1-phenyl-1H-pyrazol-3-yl]isoxazole (9a) 4-Nitrophenyl, phenylpyrazole Isoxazole fused with pyrazole; nitro group Moderate antibacterial activity
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)... thiazole (4) Chlorophenyl, fluorophenyl, thiazole Thiazole backbone; halogenated aryl groups Not reported
5(2H)-Isoxazolone derivatives (e.g., 706803-99-8) Methyl, isopropyl, pyrrolidinylcarbonyl Varied alkyl/pyrrolidine substituents Unknown
Key Observations:

Electron-Withdrawing vs. Electron-Donating Groups: The 4-nitrophenyl group in the target compound and compound 9a contrasts with halogenated aryl groups (e.g., 4-chlorophenyl in ). Nitro groups may increase oxidative stability but reduce solubility compared to halogens. Pyrrolidinylmethyl substituents (target compound) vs.

Biological Activity :

  • Compound 9a exhibited moderate antibacterial activity, likely due to the nitro group’s interaction with bacterial enzymes. The target compound’s pyrrolidinylmethyl group may enhance membrane penetration, but activity data are lacking.
  • In , isoxazolones with chlorobenzylidene substituents showed moderate Gram-positive/Gram-negative activity, suggesting substituent position and polarity are critical.

Synthetic Methods :

  • Grinding methods ( ) offer eco-friendly routes for isoxazolones, while traditional crystallization ( ) may favor structural precision.

Regioisomerism and Stability

highlights regioisomer formation in isoxazolone derivatives, such as 4-[3-(4-fluorophenyl)-2-methyl-5-oxo-2,5-dihydro-isoxazol-4-yl]-1-methylpyridinium iodide . This underscores the importance of substituent positioning:

  • The target compound’s 3-nitrophenyl and 4-pyrrolidinylmethyl groups may minimize isomerism due to steric hindrance, but rearrangement risks (e.g., aziridine intermediates) cannot be ruled out without explicit data.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.